N-(tert-butyl)-2-{[(4-nitrophenyl)sulfonyl]amino}benzamide

• IUPAC Name: N-tert-butyl-2-[(4-nitrophenyl)sulfonylamino]benzamide
• InChI: InChI=1S/C17H19N3O5S/c1-17(2,3)18-16(21)14-6-4-5-7-15(14)19-26(24,25)13-10-8-12(9-11-13)20(22)23/h4-11,19H,1-3H3,(H,18,21)
• InChI Key: KRVHQFFZLDQCBR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)C1=CC=CC=C1NS(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C17H19N3O5S
• Molecular Weight: 377.4 g/mol

Description

N-(tert-butyl)-2-{[(4-nitrophenyl)sulfonyl]amino}benzamide, commonly known as NB-4, is a chemical compound that is widely used in scientific research. It is a potent inhibitor of protein tyrosine phosphatases, which are enzymes that play a crucial role in regulating cellular signaling pathways. The compound has been extensively studied for its various biochemical and physiological effects, and its mechanism of action has been well characterized.

Scientific Research Applications

NB-4 has been widely used in scientific research for its ability to inhibit protein tyrosine phosphatases. It has been shown to be an effective inhibitor of several tyrosine phosphatases, including PTP1B, SHP-1, and SHP-2. These enzymes play a crucial role in regulating cellular signaling pathways, and their dysregulation has been implicated in several diseases, including cancer, diabetes, and autoimmune disorders.

Mechanism of Action

The mechanism of action of NB-4 involves its ability to bind to the active site of protein tyrosine phosphatases and inhibit their activity. The compound forms a covalent bond with the catalytic cysteine residue of the enzyme, which prevents the enzyme from dephosphorylating its substrate. This leads to the accumulation of phosphorylated proteins, which can result in altered cellular signaling pathways.
Biochemical and Physiological Effects:
NB-4 has been shown to have several biochemical and physiological effects. It has been shown to inhibit the proliferation of several cancer cell lines, including breast cancer, prostate cancer, and leukemia. The compound has also been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes. Additionally, NB-4 has been shown to have anti-inflammatory effects in animal models of autoimmune disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of using NB-4 in lab experiments is its potency as a protein tyrosine phosphatase inhibitor. The compound has been shown to be effective at inhibiting several tyrosine phosphatases at low concentrations. Additionally, NB-4 is stable under a wide range of experimental conditions and can be easily synthesized in large quantities.
One of the limitations of using NB-4 in lab experiments is its specificity as a tyrosine phosphatase inhibitor. The compound has been shown to inhibit several other enzymes, including serine/threonine phosphatases and cysteine proteases. Therefore, it is important to carefully design experiments to ensure that the observed effects are due to the inhibition of tyrosine phosphatases and not other enzymes.

Future Directions

There are several future directions for research involving NB-4. One area of research is the development of more specific inhibitors of protein tyrosine phosphatases. While NB-4 is a potent inhibitor of several tyrosine phosphatases, it also inhibits other enzymes, which can complicate the interpretation of experimental results. Developing more specific inhibitors could help to overcome this limitation.
Another area of research is the identification of novel targets for NB-4. While NB-4 has been shown to be effective at inhibiting several tyrosine phosphatases, there may be other targets that have not yet been identified. Identifying these targets could lead to the development of new therapeutic interventions for diseases such as cancer and diabetes.
In conclusion, NB-4 is a potent inhibitor of protein tyrosine phosphatases that has been extensively studied for its various biochemical and physiological effects. Its mechanism of action has been well characterized, and it has been shown to have several advantages and limitations for lab experiments. There are several future directions for research involving NB-4, including the development of more specific inhibitors and the identification of novel targets.